Cas no 637-80-9 (Acetic acid,2-hydrazinyl-, ethyl ester)

• Product Name: Acetic acid,2-hydrazinyl-, ethyl ester
• CAS No: 637-80-9
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• MDL: MFCD00044588
• CID: 505265
• PubChem ID: 12509
• Update Time: 2025-05-20

Acetic acid,2-hydrazinyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-hydrazinyl-, ethyl ester
• 2-hydrazinyl-Acetic acid, ethyl ester
• ethyl 2-hydrazinylacetate
• ETHYL HYDRAZINOACETATE HYDROCHLORIDE
• ethylhydrazinoacetate
• 2-Hydrazinobutanoate
• butanoic acid, 2-hydrazinyl-, ion(1-)
• LogP
• BBL012499
• NSC 52716
• BRN 1749246
• 637-80-9
• ACETIC ACID, HYDRAZINO-, ETHYL ESTER
• 2-hydrazinyl-acetic acid ethyl ester
• Hydrazinoacetic acid, ethyl ester
• STK347710
• ethyl hydrazinylacetate
• DTXSID60980016
• EINECS 230-104-3
• Ethyl aminoglycinate
• LS-13011
• ALBB-008928
• AKOS000310016
• hydrazine, ethoxycarbonylmethyl-
• Ethyl hydrazinoacetate
• ethyl 2-hydrazinoacetate
• EN300-69753
• Hydrazinoacetic acid ethyl ester
• NSC 9435
• 0-04-00-00556 (Beilstein Handbook Reference)
• SCHEMBL182292
• HYDRAZINO-ACETIC ACID ETHYL ESTER
• DA-04117
• CS-0454446
• Ethyl hydrazinoacetate HCl
• 2-Hydrazinylethyl acetate
• Acetic acid, 2-hydrazino-, ethyl ester
• P 1323
• hydrazino-acetic acid ethyl ester, AldrichCPR

• MDL： MFCD00044588
• Inchi： 1S/C4H10N2O2/c1-2-8-4(7)3-6-5/h6H,2-3,5H2,1H3
• InChI Key： GETVBTMFGVOGRW-UHFFFAOYSA-N
• SMILES： O(C(CNN)=O)CC

Computed Properties

• Exact Mass: 117.06647
• Monoisotopic Mass: 118.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 78.18

Additional information on Acetic acid,2-hydrazinyl-, ethyl ester

Acetic Acid, 2-Hydrazinyl-, Ethyl Ester (CAS No. 637-80-9)

Acetic acid, 2-hydrazinyl-, ethyl ester, also known by its CAS number 637-80-9, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound is a derivative of acetic acid, with a hydrazine group attached at the second position and an ethyl ester functional group. Its molecular formula is C5H10N2O2, and it exists as a white crystalline solid under standard conditions.

The structure of acetic acid, 2-hydrazinyl-, ethyl ester makes it highly reactive in various chemical reactions. The hydrazine group (-NHNH2) is known for its ability to participate in nucleophilic substitutions and condensation reactions, while the ethyl ester group (-OOCR) provides stability and solubility in organic solvents. These properties have made it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of acetic acid, 2-hydrazinyl-, ethyl ester in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, acetic acid, 2-hydrazinyl-, ethyl ester has found utility in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of acetic acid, 2-hydrazinyl-, ethyl ester typically involves the reaction of hydrazine with an appropriate acetylating agent under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of heterogeneous catalysts has been reported to significantly improve the yield and purity of this compound.

In terms of safety considerations, while acetic acid, 2-hydrazinyl-, ethyl ester is not classified as a hazardous substance under normal handling conditions, it is important to follow standard laboratory safety protocols when working with this compound. Proper ventilation and personal protective equipment should be used to minimize exposure risks.

The increasing demand for specialized chemical intermediates has positioned acetic acid, 2-hydrazinyl-, ethyl ester as a key player in various industries. Its adaptability across multiple application domains underscores its importance in modern chemistry research and development.